Dimethyl 5-[bis(anilinocarbonyl)amino]-3-(2-methoxy-2-oxoethyl)-2,4-thiophenedicarboxylate

• IUPAC Name: dimethyl 5-[bis(phenylcarbamoyl)amino]-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate
• InChI: InChI=1S/C25H23N3O8S/c1-34-18(29)14-17-19(22(30)35-2)21(37-20(17)23(31)36-3)28(24(32)26-15-10-6-4-7-11-15)25(33)27-16-12-8-5-9-13-16/h4-13H,14H2,1-3H3,(H,26,32)(H,27,33)
• InChI Key: FDOKWCQSQBGPEK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(SC(=C1C(=O)OC)N(C(=O)NC2=CC=CC=C2)C(=O)NC3=CC=CC=C3)C(=O)OC
• Molecular Formula: C25H23N3O8S
• Molecular Weight: 525.5 g/mol

Description

Dimethyl 5-[bis(anilinocarbonyl)amino]-3-(2-methoxy-2-oxoethyl)-2,4-thiophenedicarboxylate is a chemical compound with the CAS number 339020-08-5. It is used for pharmaceutical testing.

Scientific Research Applications

Biomass Conversion and Polymer Production

• Advances in converting plant biomass into furan derivatives, such as 5-Hydroxymethylfurfural (HMF) and its derivatives, highlight the potential of using biomass as an alternative feedstock for the chemical industry. This includes the production of monomers, polymers, porous carbon materials, engine fuels, solvents, pharmaceuticals, pesticides, and chemicals. The study emphasizes the role of HMF and its derivatives, including furandicarboxylic acid and dimethylfuran, in developing sustainable materials and fuels, which may relate to the broader applications of complex organic compounds in green chemistry and sustainable development (Chernyshev, Kravchenko, & Ananikov, 2017).

Antitumor Activity of Imidazole Derivatives

• Research on imidazole derivatives, including bis(2-chloroethyl)amino derivatives, has shown promising antitumor activity. Some compounds have progressed through preclinical testing, indicating the potential for developing new antitumor drugs from complex organic molecules. This area of research might provide insights into the therapeutic applications of similarly structured compounds in oncology (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).

Liquid Crystal Research

• Studies on methylene-linked liquid crystal dimers reveal insights into the materials' science applications of complex organic molecules. The research on dimers, such as 1,5-bis(4-cyanoanilinebenzylidene-4′-yl)pentane, highlights their potential in developing advanced liquid crystal displays and devices. This exemplifies how structural manipulation of organic compounds can lead to novel materials with unique electronic and optical properties (Henderson & Imrie, 2011).